N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O3S2/c1-12-5-7-16(8-6-12)27(24,25)22-18-21-15(11-26-18)10-17(23)20-14-4-2-3-13(19)9-14/h2-9,11H,10H2,1H3,(H,20,23)(H,21,22)
• InChI Key: FGLROUYGVHLNBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C18H16ClN3O3S2
• Molecular Weight: 421.9 g/mol

Description

N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide (CMPT) is a synthetic compound that has been studied for its potential medicinal and laboratory applications. CMPT is a thiazole derivative and a member of the amide family. It has been studied for its ability to act as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine in the body. CMPT has been found to have a variety of potential medicinal and laboratory applications, including the treatment of Alzheimer’s disease, the inhibition of cancer cell proliferation, and the study of enzyme-catalyzed reactions.

Scientific Research Applications

N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been studied for its potential medicinal and laboratory applications. In the medical field, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been studied for its potential use in the treatment of Alzheimer’s disease. N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been found to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine in the body. By inhibiting the activity of this enzyme, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been found to reduce the symptoms of Alzheimer’s disease. N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has also been studied for its potential use in the inhibition of cancer cell proliferation. In laboratory settings, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been studied for its ability to act as an inhibitor of enzyme-catalyzed reactions.

Mechanism of Action

N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been found to inhibit the activity of the enzyme acetylcholinesterase by binding to the active site of the enzyme and preventing it from breaking down the neurotransmitter acetylcholine. N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has also been found to inhibit the activity of other enzymes, such as protein kinases, by binding to the active site of the enzyme and preventing it from catalyzing its reaction.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been found to have a variety of biochemical and physiological effects. In the medical field, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been found to reduce the symptoms of Alzheimer’s disease by inhibiting the activity of the enzyme acetylcholinesterase. N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has also been found to inhibit the activity of other enzymes, such as protein kinases, which are involved in the regulation of cell growth and proliferation. In laboratory settings, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide has been found to inhibit the activity of enzyme-catalyzed reactions, which can be used to study the mechanisms of enzyme action.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide in laboratory experiments is its ability to act as an inhibitor of enzyme-catalyzed reactions. This allows researchers to study the mechanisms of enzyme action and to develop new drugs and therapies. However, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide can also have some limitations in laboratory experiments. N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide can be toxic in high concentrations, and its effects can vary depending on the concentration and the type of enzyme being studied. Additionally, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide can be difficult to synthesize and is not always readily available.

Future Directions

The potential applications of N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide are vast and varied. In the medical field, further research into the use of N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide in the treatment of Alzheimer’s disease is needed. Additionally, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide could be studied for its potential use in the inhibition of cancer cell proliferation. In laboratory settings, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide could be studied further for its ability to act as an inhibitor of enzyme-catalyzed reactions. Additionally, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide could be studied for its potential use in the study of other enzyme-catalyzed reactions, such as those involved in the metabolism of drugs and toxins. Finally, N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide could be studied for its potential use in the development of new drugs and therapies.

Synthesis Methods

N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide can be synthesized using a variety of methods. The most commonly used method is a process known as the Mannich reaction, which involves the reaction of an amine, an aldehyde, and an acid in the presence of an acid catalyst. In this reaction, the amine and the aldehyde react to form an imine, which is then reacted with the acid to form the N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide product. Other methods for synthesizing N-(3-chlorophenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide include the reaction of a thiazole with an aldehyde, the reaction of a thiazole with a sulfonamide, and the reaction of a thiazole with a nitrile.